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Compound of Interest

Compound Name: 1-Dodecanethiol

Cat. No.: B093513

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling precautions, and
emergency procedures for 1-Dodecanethiol (CAS No. 112-55-0). Adherence to these
guidelines is critical for ensuring a safe laboratory environment.

Section 1: Chemical and Physical Properties

1-Dodecanethiol, also known as n-dodecyl mercaptan or lauryl mercaptan, is a colorless to

pale-yellow liquid with a characteristic mild, skunk-like odor[1][2][3]. It is classified as a Class
[IA Combustible Liquid[2].
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Property

Value

References

CAS Number

112-55-0

[4]

Molecular Formula

CH3(CH2)11SH or Ci12H26S

[5][6]

Molecular Weight 202.40 g/mol [5]
Appearance Colorless to pale-yellow liquid [11[3114]
Odor Mild, skunk-like [11[2]
Melting Point -9°Cto -7°C [7]
Boiling Point 266-283 °C [5]
Density 0.845 g/mL at 20-25 °C [5][8]

Vapor Pressure

0.00861 mmHg at 25°C

Vapor Density

7.0 (air=1)

[5117]

Flash Point

87-88 °C (closed cup)

[7]

Auto-ignition Temp.

230 °C

[8]

Solubility

Immiscible in water

[1]

Section 2: Toxicological Information and Exposure

Limits

1-Dodecanethiol is corrosive and can cause severe skin burns and serious eye damage. It is

also a skin sensitizer and may cause an allergic skin reaction. Inhalation may lead to

respiratory irritation[4][8][9].
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Parameter Value References
Acute Oral Toxicity LD50 (Rabbit): > 2000 mg/kg 9]
) ) o Causes severe skin burns;
Skin Corrosion/Irritation ) ) [819]
Corrosive (Rabbit)
Eye Damage/Irritation Causes serious eye damage [1][8]
) o May cause an allergic skin
Skin Sensitization ] [41161[8]
reaction
_ o May cause respiratory tract
Respiratory Irritation T [419]
irritation
Occupational Exposure Limits:
Organization Limit References
ACGIH TWA: 0.1 ppm [1]
NIOSH Ceiling: 0.5 ppm (4.1 mg/m3)

Section 3: Hazard Identification and GHS

Classification

1-Dodecanethiol is classified as a hazardous substance.

e GHS Pictograms: GHSO05 (Corrosion), GHS09 (Environment)[5]

 Signal Word: Danger[9][10]

e Hazard Statements:

[e]

o

[¢]

H317: May cause an allergic skin reaction[6][8].

H314: Causes severe skin burns and eye damage[6][8][10].

H410: Very toxic to aquatic life with long lasting effects[6][8][10].
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Section 4: Experimental Protocols and Handling
Procedures

Strict adherence to safety protocols is mandatory when handling 1-Dodecanethiol.

A risk assessment should be conducted before beginning work. The following diagram
illustrates the necessary hierarchy of controls.

1-Dodecanethiol Handling Workflow

Personal Protective Equipment (PPE)

¥ ¥
Gloves (e.g., PVC) Goggles / Face Shield Protective Clothing Respirator (if needed)

¥
l Chemical Fume Hood l l Adequate Ventilation ”

Click to download full resolution via product page
Caption: Hierarchy of safety controls for handling 1-Dodecanethiol.
Handling:
o Always work in a well-ventilated area, preferably under a chemical fume hood[11].
¢ Avoid all personal contact, including inhalation of vapors or mists[1][9][10].

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield,
and a lab coat[8][10].

e Prevent contact with skin and eyes[9][10].

o Wash hands and other exposed areas thoroughly with mild soap and water after handling
and before eating, drinking, or smoking[8][9][10].
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o Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse[9][10].

Storage:
Store in a cool, dry, and well-ventilated area designated for corrosives[10][11].
Keep containers tightly closed and sealed until use[10][11].

Store away from incompatible materials such as strong oxidizers, strong acids, strong bases,
and alkali metals[1][2][7].

Store below +30°C.

Evacuate: Immediately evacuate unnecessary personnel from the spill area[10].
Ventilate: Ensure the area is well-ventilated[9].

Protect: Wear full PPE, including respiratory protection if necessary[10][11].

Contain: Prevent further leakage or spillage. Cover drains to prevent entry into waterways[8]
[91[11].

Absorb: Soak up the spill with inert absorbent material, such as sand, diatomite, or a
universal binder[8][9].

Collect: Place the absorbed material into suitable, closed, and labeled containers for
hazardous waste disposal[8][10].

Clean: Clean the affected area thoroughly.

First-aiders must protect themselves from exposure. Show the Safety Data Sheet to the
attending physician[9].

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention from an ophthalmologist[4][9][10].
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o Skin Contact: Take off immediately all contaminated clothing. Flush skin with plenty of soap
and water for at least 15 minutes. Seek immediate medical attention[4][10].

 Inhalation: Remove the victim from exposure to fresh air immediately. If breathing is difficult,
administer oxygen. If the victim is not breathing, give artificial respiration. Seek immediate
medical attention[4][10].

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and
give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.
Seek immediate medical attention[4][10][11].

o Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon dioxide
(CO2), or water spray[7][10]. Avoid using a heavy water stream[10].

» Specific Hazards: The substance is combustible. Vapors are heavier than air and may form
explosive mixtures with air on intense heating or at temperatures above its flash point (88°C)
[71[9]. Thermal decomposition can release toxic gases like carbon oxides and sulfur oxides[9]
[11].

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other
positive-pressure mode[9][10][11].

o Containment: Prevent fire-extinguishing water from contaminating surface water or the
ground water system[9][11].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Dodecanethiol: Safety
Data and Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093513#1-dodecanethiol-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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